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Compound of Interest

Compound Name: 6-TAMRA free acid

Cat. No.: B126143 Get Quote

This guide provides an in-depth overview of 6-TAMRA (6-Carboxytetramethylrhodamine) free

acid, a widely used fluorescent dye in biological research. It is intended for researchers,

scientists, and professionals in the field of drug development who utilize fluorescence-based

techniques.

Core Molecular Data
6-TAMRA free acid is a single isomer of carboxytetramethylrhodamine.[1][2] Its specific isomer

structure provides better resolution in high-performance liquid chromatography (HPLC)

purification compared to mixed isomers, which is often a critical step in conjugation processes.

[1][2]

The fundamental quantitative data for 6-TAMRA free acid is summarized in the table below for

easy reference.

Property Value References

Molecular Weight 430.45 g/mol [3][4][5]

Molecular Formula C25H22N2O5 [3][4][5][6][7]

IUPAC Name

3',6'-bis(dimethylamino)-3-oxo-

3H-spiro[isobenzofuran-1,9'-

xanthene]-6-carboxylic acid

CAS Number 150322-06-8 [3][4][6]
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Experimental Protocols
6-TAMRA free acid is a versatile fluorescent label extensively used for conjugating to peptides,

proteins, nucleotides, and nucleic acids.[1][2] Its primary application lies in the preparation of

fluorescently labeled antibodies and avidin derivatives for immunohistochemistry.[3][4][6] The

carboxylic acid group allows for its conjugation to primary amines on target molecules.

This protocol outlines a general procedure for the covalent labeling of a peptide with 6-TAMRA
free acid. Note that optimization of reaction conditions, including stoichiometry and incubation

times, may be necessary for specific applications.

Materials:

6-TAMRA free acid

Peptide with a free primary amine (e.g., N-terminus or lysine side chain)

N,N'-Dicyclohexylcarbodiimide (DCC) or other carbodiimide crosslinker

N-Hydroxysuccinimide (NHS)

Anhydrous, amine-free Dimethylformamide (DMF)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

Purification system (e.g., HPLC)

Procedure:

Activation of 6-TAMRA Free Acid:

Dissolve 6-TAMRA free acid, DCC, and NHS in anhydrous DMF in a 1:1.1:1.1 molar ratio.

Allow the reaction to proceed for 2-4 hours at room temperature to form the 6-TAMRA-

NHS ester. This activated ester is more reactive towards primary amines than the free

acid.

Conjugation to the Peptide:
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Dissolve the peptide in a suitable buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3) or an

organic solvent like DMF.

Add the activated 6-TAMRA-NHS ester solution to the peptide solution. A molar excess of

the TAMRA-NHS ester (typically 5-10 fold) is recommended to ensure efficient labeling.

Add a small amount of an organic base such as TEA or DIPEA to catalyze the reaction.

Incubate the reaction mixture for 2-12 hours at room temperature or overnight at 4°C,

protected from light.

Purification of the Labeled Peptide:

Following incubation, quench the reaction by adding a small amount of a primary amine-

containing buffer (e.g., Tris buffer).

Purify the 6-TAMRA labeled peptide from the unreacted dye and byproducts using

reverse-phase HPLC.

Monitor the elution profile using absorbance at the excitation maximum of 6-TAMRA

(around 553 nm) and the absorbance of the peptide (typically 280 nm).

Collect the fractions containing the desired labeled peptide.

Verification and Storage:

Confirm the identity and purity of the labeled peptide using mass spectrometry.

Determine the final concentration and labeling efficiency using spectrophotometry.

Store the purified, labeled peptide at -20°C or -80°C, protected from light.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for labeling a target molecule with 6-
TAMRA free acid, from activation to the final purified product.
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Workflow for Labeling with 6-TAMRA Free Acid
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Caption: General workflow for labeling a peptide with 6-TAMRA free acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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